[(1S,2S,4R,5R)-9-methyl-9-(trideuteriomethyl)-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] 2-hydroxy-2,2-dithiophen-2-ylacetate;bromide

Specification

• Molecular Formula: C19H22BrNO4S2
• Molecular Weight: 475.4 g/mol
• IUPAC Name: [(1S,2S,4R,5R)-9-methyl-9-(trideuteriomethyl)-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] 2-hydroxy-2,2-dithiophen-2-ylacetate;bromide
• Standard InChI: InChI=1S/C19H22NO4S2.BrH/c1-20(2)12-9-11(10-13(20)17-16(12)24-17)23-18(21)19(22,14-5-3-7-25-14)15-6-4-8-26-15;/h3-8,11-13,16-17,22H,9-10H2,1-2H3;1H/q+1;/p-1/t11?,12-,13+,16-,17+;/i1D3;/t11?,12-,13+,16-,17+,20?
• Standard InChI Key: DQHNAVOVODVIMG-XPLMEEORSA-M
• Isomeric SMILES: [2H]C([2H])([2H])[N+]1([C@@H]2CC(C[C@H]1[C@H]3[C@@H]2O3)OC(=O)C(C4=CC=CS4)(C5=CC=CS5)O)C.[Br-]
• Canonical SMILES: C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(C4=CC=CS4)(C5=CC=CS5)O)C.[Br-]

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound features a tricyclic 3-oxa-9-azoniatricyclo[3.3.1.02,4]nonane core with absolute stereochemistry at positions 1S, 2S, 4R, and 5R. The nitrogen center bears both a methyl and trideuteriomethyl group, while the 7-position is esterified with a 2-hydroxy-2,2-dithiophen-2-ylacetate moiety. This configuration creates three distinct structural domains:

• Tricyclic base: Rigid azoniatricyclo framework enforcing specific three-dimensional geometry

• Deuterated quaternary ammonium: Enhanced isotopic signature for analytical detection

• Bis-thiophene glycolate: Hydrophobic aromatic system with hydrogen-bonding capacity

Physicochemical Properties

Property	Value
Molecular Formula	C₁₉H₂₂BrNO₄S₂
Molecular Weight	475.4 g/mol
IUPAC Name	[(1S,2S,4R,5R)-9-methyl-9-(trideuteriomethyl)-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] 2-hydroxy-2,2-dithiophen-2-ylacetate; bromide
Canonical SMILES	C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(C4=CC=CS4)(C5=CC=CS5)O)C.[Br-]
Topological Polar Surface	78.9 Ų
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	6

Table 1: Key molecular descriptors derived from PubChem and VulcanChem data.

The deuterium substitution at the N-methyl position increases molecular mass by 3 Da compared to non-deuterated analogs, a critical feature for mass spectrometric differentiation. X-ray crystallography of related compounds confirms the chair-boat conformation of the tricyclic system, with the thiophene groups adopting a coplanar arrangement stabilized by π-π interactions.

Synthesis and Isotopic Labeling

Synthetic Pathways

The synthesis involves three key stages:

• Tricyclic base formation: Cyclocondensation of diethyl aminomalonate with epichlorohydrin under Mitsunobu conditions yields the 3-oxa-9-azatricyclo framework.

• Deuteration: Quaternization using deuterated methyl triflate introduces the CD₃ group while preserving stereochemistry.

• Esterification: Coupling the alcohol intermediate with 2-hydroxy-2,2-dithiophen-2-ylacetyl chloride completes the structure.

Pharmacological Profile

Pharmacokinetics

Deuteration significantly alters ADME properties:

Parameter	Deutero-Form	Proto-Form
Plasma t₁/₂	8.2 ± 1.3 h	6.7 ± 0.9 h
Metabolic Clearance	14 L/h/kg	22 L/h/kg
Oral Bioavailability	<1%	<1%

Table 2: Comparative pharmacokinetics in murine models.

The deuterium isotope effect reduces CYP2D6-mediated N-demethylation by 40%, prolonging systemic exposure. Pulmonary absorption remains rapid (Tmax = 15 min post-inhalation).

Analytical Characterization

HPLC-MS/MS Quantification

A validated method achieves 0.5-50 pg/mL sensitivity:

• Column: Kinetex C18 (2.6 μm, 50 × 2.1 mm)

• Mobile Phase: 10 mM NH₄OAc (pH 3.0)/ACN (40:60)

• Transition: m/z 475.1 → 377.0 (CE 35 eV)

Deuteration eliminates interference from endogenous quaternary amines, improving signal-to-noise ratio by 18-fold versus non-deuterated analogs.

Stability Profiling

The compound demonstrates:

• Photostability: No degradation after 48 h at 1200 lux

• Thermal Stability: Decomposition <5% at 40°C/75% RH over 6 months
  Critical degradation pathways include:

• Ester hydrolysis: pH-dependent (t₁/₂ = 3 days at pH 1)

• Thiophene oxidation: Catalyzed by trace metals

Related Compounds and Derivatives

Compound	Structural Difference	Activity Change
Tiotropium Bromide	Non-deuterated methyl	3× Higher M3 affinity
N-Desmethyl Metabolite	Loses CD₃ group	90% Reduced potency
Thiophene-sulfoxide	S-oxidized	CFTR activation abolished

Table 3: Structure-activity relationships of key analogs.

The deuterated analog’s primary advantage lies in metabolic stability rather than enhanced receptor binding. Replacement of thiophenes with phenyl groups diminishes both muscarinic antagonism (−72%) and CFTR modulation (−89%).